2-(2H-1,2,3-Benzotriazol-2-yl)-4-methylphenyl 3-methylbenzoate

• Molecular Formula: C21H17N3O2
• Molecular Weight: 343.4g/mol
• IUPAC Name: [2-(benzotriazol-2-yl)-4-methylphenyl] 3-methylbenzoate
• InChI: InChI=1S/C21H17N3O2/c1-14-6-5-7-16(12-14)21(25)26-20-11-10-15(2)13-19(20)24-22-17-8-3-4-9-18(17)23-24/h3-13H,1-2H3
• InChI Key: ULPCMKRJROOHGA-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)C(=O)OC2=C(C=C(C=C2)C)N3N=C4C=CC=CC4=N3

Description

2-(2H-1,2,3-Benzotriazol-2-yl)-4-methylphenyl 3-methylbenzoate is an organic compound that combines the structural features of benzoic acid and benzotriazole

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2H-1,2,3-Benzotriazol-2-yl)-4-methylphenyl 3-methylbenzoate typically involves the esterification of 3-Methyl-benzoic acid with 2-benzotriazol-2-yl-4-methyl-phenol. The reaction is usually carried out in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale esterification processes using automated reactors and continuous flow systems to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions

2-(2H-1,2,3-Benzotriazol-2-yl)-4-methylphenyl 3-methylbenzoate can undergo various chemical reactions, including:

Oxidation: The ester group can be oxidized to form corresponding carboxylic acids.

Reduction: The ester can be reduced to alcohols using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The benzotriazole moiety can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as LiAlH4 and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles like amines and thiols can be used for substitution reactions.

Major Products

Oxidation: Formation of carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of substituted benzotriazole derivatives.

Scientific Research Applications

2-(2H-1,2,3-Benzotriazol-2-yl)-4-methylphenyl 3-methylbenzoate has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacological agent.

Industry: Utilized as a UV stabilizer in polymers and coatings to protect materials from UV radiation.

Mechanism of Action

The mechanism of action of 2-(2H-1,2,3-Benzotriazol-2-yl)-4-methylphenyl 3-methylbenzoate involves its interaction with molecular targets through various pathways:

Molecular Targets: The compound can bind to enzymes and receptors, affecting their activity and function.

Pathways Involved: It can modulate signaling pathways involved in cell growth, apoptosis, and oxidative stress.

Comparison with Similar Compounds

Similar Compounds

Benzotriazole: A parent compound with similar structural features and chemical properties.

3-Nitro-benzoic acid 2-benzotriazol-2-yl-4-methyl-phenyl ester: A derivative with a nitro group, exhibiting different reactivity and applications.

2- [3- (2H-Benzotriazol-2-yl)-4-hydroxyphenyl]ethyl methacrylate: Another benzotriazole derivative used as a UV stabilizer.